Cas no 1179771-60-8 (3-{(3-Methylphenyl)methyl(phenyl)amino}propanoic Acid)

• Product Name: 3-{(3-Methylphenyl)methyl(phenyl)amino}propanoic Acid
• CAS No: 1179771-60-8
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 5055735
• PubChem ID: 60839924
• Update Time: 2023-11-22

3-{(3-Methylphenyl)methyl(phenyl)amino}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-methylphenyl)methyl](phenyl)amino}propanoic acid
• 3-[N-[(3-methylphenyl)methyl]anilino]propanoic acid
• Z1695874051
• 3-{(3-Methylphenyl)methyl(phenyl)amino}propanoic Acid

• Inchi： 1S/C17H19NO2/c1-14-6-5-7-15(12-14)13-18(11-10-17(19)20)16-8-3-2-4-9-16/h2-9,12H,10-11,13H2,1H3,(H,19,20)
• InChI Key： XOTPBLITRCPBRA-UHFFFAOYSA-N
• SMILES： OC(CCN(C1C=CC=CC=1)CC1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines